Cas no 1354957-79-1 (tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate)

• Product Name: tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate
• CAS No: 1354957-79-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD20502006
• CID: 4592659
• PubChem ID: 54595768
• Update Time: 2025-06-11

tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-hydroxycyclopentyl)methyl]carbamate, Mixture of diastereomers
• tert-butyl N-[(2-hydroxycyclopentyl)methyl]carbamate
• tert-Butyl ((2-hydroxycyclopentyl)methyl)carbamate
• 2-[(Boc-amino)methyl]cyclopentanol
• DB-199010
• MFCD20502006
• N-[(2-hydroxycyclopentyl)methyl]carbamic acid 1,1-dimethylethyl ester
• CS-0264171
• F75934
• SCHEMBL18070939
• AKOS014756333
• SY197211
• Z1263714310
• EN300-92212
• 1354957-79-1
• tert-Butyl((2-hydroxycyclopentyl)methyl)carbamate
• tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate

• MDL： MFCD20502006
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-8-5-4-6-9(8)13/h8-9,13H,4-7H2,1-3H3,(H,12,14)
• InChI Key： SWYKJBCLLWWIHE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCCC1O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate

Introduction to tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate (CAS No. 1354957-79-1)

tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate, with the CAS number 1354957-79-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydroxycyclopentyl moiety, and a methylcarbamate functional group. These structural elements contribute to its potential utility in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate is defined by its tert-butyl protecting group, which provides stability and enhances the compound's solubility properties. The hydroxycyclopentyl moiety introduces a chiral center, making this compound a valuable intermediate in the synthesis of enantiomerically pure compounds. The methylcarbamate functional group adds reactivity and can be readily modified through various chemical transformations, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate in the development of drugs targeting neurological disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects. The researchers found that these derivatives could effectively inhibit neuroinflammation and reduce oxidative stress, key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate has shown promise in the treatment of cardiovascular diseases. A 2022 study in the European Journal of Pharmacology reported that this compound can modulate ion channels and receptors involved in cardiovascular function. Specifically, it was found to have a beneficial impact on blood pressure regulation and cardiac contractility, suggesting its potential as a therapeutic agent for hypertension and heart failure.

The synthetic accessibility of tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established routes, such as the reaction of tert-butyl chloroformate with 2-amino-1-cyclopentanol. This synthetic flexibility allows for the efficient production of large quantities of the compound, facilitating both preclinical and clinical studies.

Clinical trials involving derivatives of tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate are currently underway to evaluate their safety and efficacy. Preliminary results from phase I trials have shown that these compounds are well-tolerated by patients and exhibit favorable pharmacokinetic profiles. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its direct therapeutic applications, tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate has also been explored as a tool for chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding disease mechanisms at the molecular level. For example, a 2023 study in Chemical Biology & Drug Design utilized this compound to investigate the role of specific enzymes in cancer cell proliferation, providing insights that could inform the development of targeted therapies.

In conclusion, tert-butyl N-(2-hydroxycyclopentyl)methylcarbamate (CAS No. 1354957-79-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features, synthetic accessibility, and biological activities make it an important molecule for ongoing studies in medicinal chemistry and pharmaceutical science. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.